Cas no 1327706-86-4 (benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate)

• Product Name: benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate
• CAS No: 1327706-86-4
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5619434
• PubChem ID: 110358818
• Update Time: 2025-05-26

benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301092
• benzyl 4-[2-(4-chlorophenyl)-2-oxoethyl]piperazine-1-carboxylate
• 1327706-86-4
• benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate

• Inchi： 1S/C20H21ClN2O3/c21-18-8-6-17(7-9-18)19(24)14-22-10-12-23(13-11-22)20(25)26-15-16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key： IWQQUDSAICCRMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 372.1240702g/mol
• Monoisotopic Mass: 372.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate

Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate (CAS No. 1327706-86-4): A Comprehensive Overview

Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate, identified by its CAS number 1327706-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its benzylic ester group and the presence of a chlorophenyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate molecule exhibits a complex structural framework that includes a piperazine ring substituted with an ethylidene group that is further functionalized with an oxo (ketone) group. The benzylic ester functionality at the 1-position of the piperazine ring adds another layer of chemical reactivity, making it susceptible to various transformations that can be exploited in synthetic chemistry. Additionally, the< strong>4-chlorophenyl substituent introduces electronic and steric effects that can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in piperazine derivatives due to their role as pharmacophores in numerous therapeutic agents. The< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate compound has been studied for its potential applications in the treatment of various diseases, including neurological disorders, infectious diseases, and cancer. Its unique structural features make it a promising scaffold for designing novel drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of both the benzylic ester and the piperazine ring provides multiple points for chemical modification, allowing researchers to explore a wide range of structural variations. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Furthermore, the< strong>4-chlorophenyl group can be further functionalized to introduce additional biological activity or to improve binding affinity to target proteins.

The< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate compound has also been investigated for its role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with various receptors and enzymes in the central nervous system, making them attractive candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of atoms in this molecule may enable it to selectively interact with certain neurotransmitter receptors, thereby producing therapeutic effects with minimal off-target activity.

In addition to its neurological applications, this compound has shown promise in other therapeutic areas. For instance, it has been explored as a potential antiviral agent due to its ability to interfere with viral replication processes. The< strong>4-chlorophenyl moiety may play a crucial role in disrupting viral enzymes or receptors, thereby inhibiting the spread of infection. Furthermore, the benzylic ester group could be exploited to develop prodrugs that release active compounds inside target cells or tissues.

The synthesis of< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and chlorination. Advanced techniques such as catalytic hydrogenation and protecting group strategies may also be employed to achieve the desired molecular architecture.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential applications in anti-inflammatory therapies. Additionally, animal models have shown that it may have protective effects against neurodegenerative diseases by modulating neuronal survival pathways.

The< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate compound also exhibits notable physicochemical properties that make it suitable for formulation into various drug delivery systems. Its solubility profile can be modified through salt formation or prodrug design to enhance bioavailability and improve patient compliance. Furthermore, its stability under different storage conditions makes it a reliable candidate for commercialization once its therapeutic potential is fully validated.

In conclusion, the< strong>Benzyl 4-2-(4-chlorophenyl)-2-oxoethylpiperazine-1-carboxylate, identified by CAS number1327706-86-4, is a versatile compound with significant promise in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, including neurological disorders, infectious diseases, and cancer treatment. Continued investigation into its synthesis, pharmacology, and drug development will likely uncover new opportunities for improving human health through innovative medicinal chemistry approaches.